Sulfuric acid thallium(1+) salt (1:2)

Specification

• CAS No.: 7446-18-6
• Molecular Formula: Tl2SO4; O4STl2
• Molecular Weight: 302.46 g/mol
• Standard InChI: InChI=1S/H2O4S.Tl/c1-5(2,3)4;/h(H2,1,2,3,4)
• Standard InChI Key: YTQVHRVITVLIRD-UHFFFAOYSA-L
• SMILES: OS(=O)(=O)O.[Tl]
• Canonical SMILES: [O-]S(=O)(=O)[O-].[Tl+].[Tl+]
• Boiling Point: Decomposes (EPA, 1998); Decomposes
• Colorform: White, rhomboid prisms; Colorless ... solid; White rhomboid crystals; Colorless, dense powde
• Melting Point: 1170 °F (EPA, 1998); 632 °C

Introduction

Physical and Chemical Properties

Thallium(I) sulfate presents as a colorless, odorless crystalline substance that takes the form of rhomboid prisms or appears as a dense white powder in commercial preparations. The physical state of this compound is characterized by its considerable density of 6.77 g/cm³, making it notably heavier than many common inorganic salts. The compound demonstrates well-defined thermal properties with a documented melting point of 632°C (1,170°F), while it lacks a specific boiling point as it undergoes decomposition at elevated temperatures rather than transitioning directly to a gaseous state.

The solubility profile of thallium(I) sulfate shows moderate solubility in water, with documented values of 4.87 g/100 mL at 20°C, which significantly increases to 18.45 g/100 mL at 100°C, demonstrating strong temperature dependence of its dissolution. This solubility characteristic is particularly significant in toxicological contexts, as it contributes to the compound's bioavailability and potential for environmental mobility. The compound exhibits negligible vapor pressure under standard conditions, which influences its environmental transport and exposure pathways.

Property	Value
Appearance	White crystals or powder, rhomboid prisms
Molecular Formula	O₄STl₂ or Tl₂SO₄
Molecular Weight	504.82 g/mol
Density	6.77 g/cm³
Melting Point	632°C (1,170°F)
Vapor Pressure	Inappreciable
Water Solubility at 20°C	4.87 g/100 mL
Water Solubility at 100°C	18.45 g/100 mL
Refractive Index	1.860
Topological Polar Surface Area	88.6 A²

Chemically, thallium(I) sulfate demonstrates stability under standard environmental conditions, maintaining its integrity during storage and handling. The compound contains approximately 18.6% sulfate and 80.3% thallium content, which closely aligns with the theoretical composition based on its molecular formula (98.0% and 99.1% of theoretical values, respectively). Chemical speciation studies have shown that the thallium remains in the +1 oxidation state under normal storage conditions with no formation of Tl³⁺ observed, highlighting the stability of the thallium(I) ion in this particular salt formation.

Structure and Composition

The crystal structure of thallium(I) sulfate adopts the same structural arrangement as potassium sulfate (K₂SO₄), demonstrating isomorphism between these compounds despite the larger atomic radius of thallium compared to potassium. This structural similarity provides insight into the chemical behavior of thallium(I) ions, which often display properties analogous to alkali metals despite thallium's classification as a post-transition metal. The crystal system exhibits C₂ symmetry, which refers to a two-fold rotational axis that characterizes the spatial arrangement of atoms within the crystal lattice.

In aqueous solution, thallium(I) sulfate undergoes complete dissociation, with the thallium(I) cations and sulfate anions becoming separated and highly solvated by water molecules. This dissociation behavior is crucial to understanding both the compound's chemical reactivity and its toxicological mechanisms, as the free thallium(I) ions become readily available for biological interactions once in solution. The solvation characteristics contribute significantly to the compound's bioavailability and ability to cross biological membranes, factors that directly influence its toxic potency.

Spectroscopic analysis of thallium(I) sulfate reveals characteristic properties that can be used for its identification and purity assessment. The compound's refractive index of 1.860 serves as an optical property useful for identification purposes. Composition analysis through techniques such as ion chromatography for sulfate content and inductively coupled plasma-optical emission spectrometry (ICP-OES) for thallium content provides precise quantification of the constituent elements, essential for both research applications and quality control in commercial production.

Historical Applications and Production

Thallium(I) sulfate has a remarkable historical trajectory, transitioning from medical treatment to prohibited toxin over the course of two centuries. During the 19th and early 20th centuries, the compound found application in various medical treatments, particularly for conditions such as tuberculosis, venereal diseases, and night sweats, despite the absence of evidence supporting its efficacy. These medical applications were eventually abandoned as the significant toxicity of thallium compounds became increasingly apparent, with patients often experiencing severe adverse effects rather than therapeutic benefits. The medical community's early misunderstanding of thallium's toxicity represents a noteworthy case study in the evolution of pharmaceutical safety standards.

The production method for thallium(I) sulfate involves a relatively straightforward chemical process beginning with elemental thallium. The synthetic route involves the reaction of thallium metal with concentrated sulfuric acid, generating thallium(I) sulfate and hydrogen gas as products. Following this reaction, the compound is isolated through crystallization techniques, allowing for purification and formation of the characteristic rhomboid crystal structures. This production method has remained largely unchanged throughout the compound's industrial history, though modern implementations incorporate enhanced safety protocols reflecting current understanding of thallium toxicity.

Toxicological Profile

Thallium(I) sulfate exhibits extreme toxicity through multiple exposure routes, making it one of the most hazardous inorganic compounds in research and industrial contexts. The compound can enter the human body through ingestion, inhalation of dust or aerosols, and significantly, through absorption across intact skin, creating multiple potential exposure scenarios. The mean lethal dose for an adult human is estimated at approximately 1 gram of thallium(I) sulfate, with doses exceeding 500 mg reported as potentially fatal. This high toxicity, combined with the compound's innocuous appearance as a white powder easily mistaken for more benign substances, has contributed to its historical use in intentional poisonings.

The toxicological mechanism of thallium(I) sulfate derives primarily from the thallium(I) cation, which bears striking similarities to essential biological cations, particularly potassium and sodium. This ionic mimicry allows thallium to interfere with numerous critical physiological processes dependent on these cations. Once absorbed, thallium disrupts potassium-dependent processes throughout the body, including critical enzymatic reactions, neural transmission, and membrane transport systems. The compound exhibits particular affinity for sulfhydryl groups in proteins, leading to enzyme inactivation and cellular dysfunction across multiple organ systems.

In animal toxicity studies, thallium(I) sulfate has demonstrated significant dose-dependent effects. Research conducted by Midwest Research Institute revealed that Sprague-Dawley rats exposed to thallium(I) sulfate exhibited dose-related alterations in clinical chemistry parameters, including increases in aspartate aminotransferase (AST), lactate dehydrogenase (LDH), and sodium levels, alongside decreases in blood sugar levels. These changes suggested potential impacts on cardiac function, renal function, and metabolism, even at doses below those causing overt clinical signs. Histopathological examinations in these studies revealed subtle but significant treatment-related effects at higher exposure levels.

Recent toxicological research has expanded understanding of specific target organs and systems affected by thallium(I) sulfate. A 2023 study investigating short-term toxicity in animal models reported mortality in female rats exposed to thallium(I) sulfate concentrations of 25 and 50 mg/L in drinking water during gestation and lactation periods. This study also documented significant effects on reproductive function, with doses as low as 0.7 mg/kg-day resulting in testicular damage and reduced sperm motility in male rats within 60 days of exposure. These findings highlight the particular vulnerability of reproductive systems to thallium toxicity, with implications for both occupational exposure scenarios and environmental risk assessment.

The toxicological distribution of thallium following exposure shows preferential accumulation in certain tissues. After entering the body, thallium(I) sulfate concentrates particularly in the kidneys, liver, and brain, with additional distribution to hair follicles, explaining the characteristic symptom of alopecia (hair loss) in thallium poisoning. This distribution pattern corresponds with the clinical manifestations of thallium toxicity, which prominently include neurological dysfunction, renal impairment, and gastrointestinal distress, in addition to the distinctive alopecia that often serves as a diagnostic indicator in cases of suspected thallium poisoning.

Current Applications and Research

Despite its significant toxicity constraints, thallium(I) sulfate maintains relevance in specific research contexts where its unique properties offer scientific value. In contemporary laboratory settings, the compound serves primarily as a source of thallium(I) ions (Tl⁺) for controlled experimental applications. This function capitalizes on the compound's high water solubility and stability, making it a reliable source of thallium ions in solution. Researchers employ thallium(I) sulfate in studies ranging from inorganic chemistry investigations to toxicological research, where precise understanding of thallium's biological interactions remains an active area of inquiry.

One specialized application of thallium(I) sulfate is its use as a precursor in the synthesis of thallium(I) sulfide (Tl₂S), a compound with noteworthy electrical properties. Thallium(I) sulfide exhibits high electrical conductivity when exposed to infrared radiation, making it valuable for specific sensing and detection applications. This connection between thallium(I) sulfate and compounds with specialized electronic properties represents one of the few domains where thallium chemistry continues to offer technological relevance despite toxicity concerns.

In analytical chemistry, thallium(I) sulfate finds application in specialized procedures including iodine analysis and ozonometry. These analytical techniques leverage specific chemical properties of thallium compounds to enable precise measurement of target analytes. Though these applications remain relatively niche, they represent areas where suitable replacements for thallium chemistry have proven challenging to identify, maintaining a narrow but persistent role for the compound in analytical workflows.

Commercial availability of thallium(I) sulfate continues through specialized chemical suppliers, though under strict regulatory controls reflecting its hazardous nature. The compound is marketed in various purity grades, from 99% to 99.999%, catering to different research requirements. Typical packaging includes small quantities appropriate for laboratory use, with comprehensive hazard information and handling protocols accompanying each shipment. Pricing structures reflect both the controlled nature of the substance and the specialized production requirements for compounds containing thallium.

The toxicological impacts of thallium(I) sulfate continue to motivate research into potential antidotes and treatment strategies for thallium poisoning. The compound Prussian Blue (ferric hexacyanoferrate), known commercially as Radiogardase, has been identified as an effective treatment for thallium poisoning. This complex salt, comprising iron, potassium, and cyanide, functions by binding thallium ions in the intestinal tract, preventing their reabsorption and facilitating elimination from the body. The development and validation of such countermeasures represent an important dimension of ongoing research related to thallium(I) sulfate.